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Compound of Interest

Compound Name: Scandium chloride

CAS No.: 17775-46-1

Cat. No.: B1249158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of anhydrous and hydrated

scandium chloride, offering insights into their distinct chemical and physical properties,

synthesis methodologies, and applications. This document is intended to serve as a valuable

resource for professionals in research, science, and drug development who utilize or are

exploring the use of scandium compounds.

Core Chemical and Physical Properties
Anhydrous and hydrated scandium chloride, while chemically related, exhibit significant

differences in their physical properties, primarily due to the presence of water molecules in the

hydrated form's crystal lattice. These differences are critical for determining their suitability for

various applications.
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Property
Anhydrous Scandium
Chloride (ScCl₃)

Hydrated Scandium
Chloride (ScCl₃·6H₂O)

Molecular Formula ScCl₃ ScCl₃·6H₂O

Molecular Weight 151.31 g/mol [1] 259.41 g/mol [2]

Appearance
White, crystalline

solid/powder[1][3]
White crystalline solid[2]

Melting Point 960 °C[1][4][5] 63-66 °C[2]

Density 2.39 g/cm³[1][4][5] Not consistently reported

Solubility Highly soluble in water[3][4] Highly soluble in water[2][6]

Hygroscopicity Highly hygroscopic[1][3] Deliquescent[4][6][7]

Structural Differences
The coordination environment of the scandium ion differs significantly between the anhydrous

and hydrated forms, influencing their reactivity and properties.

Anhydrous Scandium Chloride (ScCl₃): In its solid state, anhydrous scandium chloride
adopts a layered BiI₃-type crystal structure.[4][8] This structure features octahedrally

coordinated scandium centers.[4][8]

Hydrated Scandium Chloride (ScCl₃·6H₂O): The crystal structure of the hexahydrate is more

complex than a simple coordination of six water molecules. X-ray crystallography has revealed

its structure to be trans-[ScCl₂(H₂O)₄]Cl·2H₂O.[2][4] In this arrangement, the scandium(III) ion

is octahedrally coordinated to four water molecules and two chloride ions. The remaining

chloride ion and two water molecules are incorporated into the crystal lattice but are not directly

bonded to the scandium ion.[2] Other hydrated forms, such as the heptahydrate, have also

been identified.[2][9]

Coordination sphere of Scandium in ScCl₃·6H₂O.

Synthesis and Interconversion
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The synthesis routes for anhydrous and hydrated scandium chloride are distinct, with the

preparation of the anhydrous form presenting significant challenges.

Synthesis of Hydrated Scandium Chloride
Hydrated scandium chloride is typically prepared by dissolving scandium oxide in

concentrated hydrochloric acid.[2] The resulting solution is then subjected to controlled

evaporation and crystallization.[2]

Experimental Protocol: Synthesis of Hydrated Scandium Chloride

Dissolution: Dissolve high-purity scandium oxide (Sc₂O₃) in 30-38% hydrochloric acid. The

reaction is often heated to between 80°C and 150°C to facilitate dissolution.[2]

Evaporation: The resulting scandium chloride solution is heated to a temperature between

100°C and 180°C to evaporate excess water.[2]

Crystallization: Evaporation is carefully controlled to avoid complete dryness, yielding a

paste-like form of the hydrated scandium chloride. This is crucial to prevent hydrolysis and

the formation of scandium oxychloride.[2]

Scandium Oxide (Sc₂O₃)
Dissolution
(80-150°C)

Hydrochloric Acid (HCl)

Controlled Evaporation
(100-180°C)

Hydrated Scandium Chloride
(ScCl₃·6H₂O)

Click to download full resolution via product page

Synthesis of Hydrated Scandium Chloride.

Synthesis of Anhydrous Scandium Chloride
The preparation of anhydrous scandium chloride is challenging due to the tendency of the

hydrated form to undergo hydrolysis at elevated temperatures, forming scandium oxychloride

(ScOCl).[2] Direct heating of the hexahydrate is therefore not a viable method.[2]
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Experimental Protocol: Dehydration of Hydrated Scandium Chloride using Thionyl Chloride

A common and effective method for preparing anhydrous scandium chloride involves the use

of a dehydrating agent like thionyl chloride (SOCl₂) in an organic solvent.[2]

Slurry Formation: Slurry hydrated scandium chloride in an organic solvent such as

tetrahydrofuran (THF).[2]

Dehydrating Agent Addition: Add thionyl chloride to the slurry. The thionyl chloride reacts with

the water of hydration to form volatile byproducts (SO₂ and HCl).[10]

Complex Formation: The water ligands are replaced by chloride ions, and the solvent

molecules coordinate to the scandium center, forming a complex such as [ScCl₃(THF)₃].[2]

Isolation and Calcination: The solvated anhydrous scandium chloride complex is isolated.

Subsequent heating of this complex under a non-reactive gas atmosphere removes the

organic ligand, yielding pure anhydrous scandium chloride.[10]

The reaction with thionyl chloride is typically carried out at temperatures between 15°C and

60°C for 10 to 24 hours.[10]

Dehydration Step

Calcination Step

Hydrated Scandium Chloride

Reaction
(15-60°C, 10-24h)Thionyl Chloride (SOCl₂)

Tetrahydrofuran (THF)

[ScCl₃(THF)₃] Complex Calcination
(Inert Atmosphere) Anhydrous Scandium Chloride (ScCl₃)

Click to download full resolution via product page

Synthesis of Anhydrous Scandium Chloride.
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The Challenge of Hydrolysis
Direct thermal dehydration of hydrated scandium chloride is problematic due to the formation

of scandium oxychloride. This hydrolysis reaction is a significant consideration in the handling

and synthesis of anhydrous scandium chloride.

ScCl₃·6H₂O

Anhydrous ScCl₃

Scandium Oxychloride (ScOCl)
+ HCl + H₂O

Heat

Desired Pathway

Undesired Hydrolysis

Click to download full resolution via product page

Thermal Decomposition Pathways of Hydrated Scandium Chloride.

Reactivity and Applications
The presence of coordinated water molecules in hydrated scandium chloride makes it a

convenient starting material in aqueous solutions, while the anhydrous form is essential for

applications requiring water-free conditions.
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Feature
Anhydrous Scandium
Chloride (ScCl₃)

Hydrated Scandium
Chloride (ScCl₃·6H₂O)

Primary Role
Precursor for water-sensitive

reactions

Aqueous solution chemistry,

general precursor

Key Applications

- Production of high-purity

metallic scandium via

electrolysis[2][3]- Synthesis of

organoscandium

compounds[4]- Creation of

aluminum-scandium alloys[11]-

Dopant in advanced

ceramics[11]- Component in

metal halide lamps, optical

fibers, and lasers[1][6][7]

- Lewis acid catalyst in organic

reactions (e.g., Friedel-Crafts,

Diels-Alder)[2][12]- Precursor

for the synthesis of other

scandium compounds[2][12]-

Used in the preparation of

scandium-containing

phosphors and luminescent

materials[12]- Investigated for

potential in medical imaging

and radiopharmaceuticals[12]

Reactivity
Strong Lewis acid; reacts

readily with water

Acts as a Lewis acid in

solution; water ligands can be

displaced[2]

Conclusion
Anhydrous and hydrated scandium chloride are fundamentally different materials with distinct

properties, synthesis methods, and applications. The hydrated form, readily prepared from

scandium oxide, is a versatile precursor for a variety of scandium compounds and serves as a

Lewis acid catalyst in aqueous systems. In contrast, the anhydrous form, which requires

specialized synthetic routes to avoid hydrolysis, is crucial for high-temperature processes like

the production of scandium metal and for water-sensitive organometallic synthesis. A thorough

understanding of these differences is paramount for researchers and professionals to

effectively select and utilize the appropriate form of scandium chloride for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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